Cas no 1252928-68-9 (N-[(3-ethoxy-4-methoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide)

• Product Name: N-[(3-ethoxy-4-methoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• CAS No: 1252928-68-9
• MF: C₂₂H₂₆N₂O₅
• MW: 398.452246189117
• CID: 5460819
• Update Time: 2025-08-04

N-[(3-ethoxy-4-methoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-ethoxy-4-methoxybenzyl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• N-[(3-ethoxy-4-methoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• STL028285
• N-[(3-Ethoxy-4-methoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide

• Inchi： 1S/C22H26N2O5/c1-4-29-20-11-15(5-10-19(20)28-3)13-23-22(26)16-12-21(25)24(14-16)17-6-8-18(27-2)9-7-17/h5-11,16H,4,12-14H2,1-3H3,(H,23,26)
• InChI Key： WXCFILGQMZYMEZ-UHFFFAOYSA-N
• SMILES： O=C1CC(C(NCC2C=CC(=C(C=2)OCC)OC)=O)CN1C1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 549
• XLogP3: 2
• Topological Polar Surface Area: 77.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-[(3-ethoxy-4-methoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide

N-[(3-Ethoxy-4-Methoxyphenyl)Methyl]-1-(4-Methoxyphenyl)-5-Oxopyrrolidine-3-Carboxamide: A Comprehensive Overview

N-[(3-Ethoxy-4-Methoxyphenyl)Methyl]-1-(4-Methoxyphenyl)-5-Oxopyrrolidine-3-Carboxamide, identified by the CAS number 1252928-68-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a pyrrolidine ring, a carboxamide group, and multiple aromatic substituents. The presence of ethoxy and methoxy groups on the aromatic rings suggests that this compound may exhibit unique electronic properties and reactivity, making it an interesting subject for further research.

Recent studies have highlighted the importance of compounds with similar structural features in drug discovery and development. The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is known for its ability to form hydrogen bonds and participate in various bioisosteric replacements. This feature makes it a valuable component in designing bioactive molecules. The carboxamide group further enhances the compound's potential for forming hydrogen bonds, which is crucial for interactions with biological targets such as enzymes and receptors.

The methoxy groups attached to the aromatic rings are electron-donating substituents that can influence the electronic properties of the molecule. These groups can also serve as sites for further functionalization, enabling the creation of derivatives with diverse biological activities. For instance, the substitution pattern on the aromatic rings could be manipulated to optimize pharmacokinetic properties such as solubility, absorption, and bioavailability.

From a synthetic perspective, the construction of this compound likely involves a series of multi-step reactions. The synthesis may begin with the preparation of the pyrrolidine ring through methods such as cyclization or ring-closing metathesis. Subsequent steps would involve introducing the carboxamide group and attaching the aromatic substituents via nucleophilic aromatic substitution or coupling reactions. The use of protecting groups and precise control over reaction conditions would be essential to ensure high yields and purity.

Recent advancements in catalytic asymmetric synthesis have opened new avenues for constructing chiral centers within such compounds. The introduction of stereochemistry could significantly impact the compound's biological activity, making it a promising candidate for enantioselective drug design. Furthermore, computational chemistry tools such as molecular docking and quantum mechanics calculations can provide insights into the compound's binding modes and interactions with target proteins.

In terms of applications, this compound could find utility in various fields. In pharmaceuticals, it may serve as a lead compound for developing drugs targeting specific biological pathways or diseases. Its structure suggests potential activity as an enzyme inhibitor or receptor modulator. Additionally, its unique electronic properties could make it suitable for applications in materials science, such as in organic electronics or catalysis.

From an environmental standpoint, understanding the degradation pathways and ecological impact of this compound is crucial. Studies on its biodegradability and toxicity could provide valuable information for its safe handling and disposal. Moreover, green chemistry principles could guide the development of more sustainable synthetic routes for this compound.

In conclusion, N-[(3-Ethoxy-4-Methoxyphenyl)Methyl]-1-(4-Methoxyphenyl)-5-Oxopyrrolidine-3-Carboxamide represents a fascinating example of modern organic chemistry's complexity and diversity. Its structure offers numerous opportunities for exploration in both academic research and industrial applications. As new research emerges, this compound will undoubtedly continue to contribute to our understanding of chemical design and function.